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Compound of Interest

Compound Name: Luteone

Cat. No.: B191758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthesis of Luteone (2',4',5,7-

tetrahydroxy-6-(3-methyl-2-butenyl)isoflavone), a naturally occurring prenylated isoflavone with

potential therapeutic applications. The following sections detail a chemical synthesis protocol

adapted from established methodologies, alongside available data on its biological activities.

Chemical Synthesis of Luteone
The synthesis of Luteone can be achieved through a multi-step process, with a key strategy

involving the regioselective introduction of a prenyl group onto an isoflavone backbone. The

following protocol is a composite methodology based on the work of Tsukayama et al., which

utilizes a palladium-catalyzed coupling reaction.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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